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For Researchers, Scientists, and Drug Development Professionals

Introduction

U-66858, chemically known as 1-acetoxy-2-n-butyl-4-methoxy-naphthalene, is a hydroquinone derivative that has demonstrated potent inhibitory acti

Core Concepts: The 5-Lipoxygenase Pathway

The 5-lipoxygenase pathway is a key metabolic cascade that converts arachidonic acid into pro-inflammatory leukotrienes.[1] This process is initiated

digraph "5-Lipoxygenase Signaling Pathway" {
graph [rankdir="LR", splines=ortho, nodesep=0.4, fontname="Arial", fontsize=12];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin=0.1];
edge [fontname="Arial", fontsize=9];
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"Cellular Stimuli" -> "Phospholipase A2";

"Phospholipase A2" -> "Arachidonic Acid";

"Arachidonic Acid" -> "5-LOX (nuclear membrane)";

"5-LOX (cytosol)" -> "5-LOX (nuclear membrane)" [label="Translocation"];
"FLAP" -> "5-L0X (nuclear membrane)" [label="Presents AA"];
"5-LOX (nuclear membrane)" -> "Leukotriene A4 (LTA4)";
"Leukotriene A4 (LTA4)" -> "LTA4 Hydrolase";

"Leukotriene A4 (LTA4)" -> "LTC4 Synthase";

"LTA4 Hydrolase" -> "Leukotriene B4 (LTB4)";

"LTC4 Synthase" -> "Cysteinyl Leukotrienes (LTC4, LTD4, LTE4)";
"Leukotriene B4 (LTB4)" -> "Inflammation";

"Cysteinyl Leukotrienes (LTC4, LTD4, LTE4)" -> "Inflammation";
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"U-66858" -> "5-LOX (nuclear membrane)" [arrowhead=tee, color="#EA4335", style=dashed, label="Inhibition"];
}

In Vivo Bronchoconstriction in Ascaris-Sensitive Rhesus Monkeys

This protocol is a generalized procedure based on published models of asthma in rhesus monkeys.

Objective: To evaluate the in vivo efficacy of U-66858 in inhibiting antigen-induced bronchoconstriction in a

Animal Model: Rhesus monkeys naturally sensitized to Ascaris suum antigen.[3][4]

Materials:

Ascaris suum antigen solution.

U-66858 for oral or aerosol administration.

Anesthesia (e.g., pentobarbital sodium).[3]

Equipment for measuring pulmonary mechanics (e.g., body plethysmograph, esophageal balloon for transpulmonal

Nebulizer for antigen and drug delivery.[3]
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Procedure:

Animal Preparation: Anesthetize the Ascaris-sensitive rhesus monkeys and intubate them.[3]

Baseline Measurements: Measure baseline pulmonary mechanics, including pulmonary resistance (RL) and dynamic

Drug Administration: Administer U-66858 either orally at specified doses (e.g., 5 and 10 mg/kg) or via aero:

Antigen Challenge: After a predetermined time following drug administration, challenge the monkeys with an

Post-Challenge Measurements: Continuously monitor and record pulmonary resistance (RL) and dynamic complianc

Data Analysis: Calculate the percentage inhibition of the antigen-induced changes in RL and Cdyn for each ti
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Mechanism of 5-Lipoxygenase Inhibition

U-66858 is a hydroquinone derivative. The mechanism of 5-LOX inhibition by hydroquinone and benzoquinone deri:

Pharmacokinetics and Metabolism

Detailed pharmacokinetic and metabolic studies specifically on U-66858 are not widely available in the public
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The parent compound, a naphthalene derivative, is lipophilic, suggesting it would be well-absorbed and distril

Synthesis

A detailed, step-by-step synthesis protocol for U-66858 (l-acetoxy-2-n-butyl-4-methoxy-naphthalene) is not re

The synthesis of the 2-butyl-4-methoxyphenol intermediate could potentially be achieved through methods such .

Conclusion

U-66858 is a potent inhibitor of 5-lipoxygenase, demonstrating significant activity both in vitro in human wh

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/lBulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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